Cas no 30833-53-5 (Monoisobutyl Phthalate)

Monoisobutyl Phthalate structure
Monoisobutyl Phthalate structure
Product Name:Monoisobutyl Phthalate
CAS No:30833-53-5
MF:C12H14O4
MW:222.237164020538
MDL:MFCD01365921
CID:310144
PubChem ID:92272
Update Time:2025-09-18

Monoisobutyl Phthalate Chemical and Physical Properties

Names and Identifiers

    • 1,2-Benzenedicarboxylicacid, 1-(2-methylpropyl) ester
    • Monoisobutyl Phthalate
    • 2-(2-methylpropoxycarbonyl)benzoic acid
    • Monoisobutyl Phthala
    • EINECS 250-352-6
    • Isobutyl hydrogen phthalate
    • isobutyl phthalate
    • MIBP
    • Mono-iso-butyl phthalate
    • Monoisobutyl phthalic acid
    • phtalic acid mono-iso-butyl ester
    • Phthalic acid,monoisobutyl ester
    • Phthalsaeure-monoisobutylester
    • AKOS022654386
    • CHEBI:90038
    • SCHEMBL226501
    • Phthalic acid, monoisobutyl ester
    • NS00010915
    • Phthalsaureisobutylester
    • HY-113220
    • 1,2-Benzenedicarboxylic acid, 1-(2-methylpropyl) ester
    • Q26840950
    • BRN 3280781
    • 2-(Isobutoxycarbonyl)benzoic acid
    • UNII-K66VV25BGK
    • FT-0672486
    • 2-[(2-methylpropoxy)carbonyl]benzoic acid
    • K66VV25BGK
    • J-018160
    • AS-40084
    • CS-0059339
    • 3-09-00-04104 (Beilstein Handbook Reference)
    • MFCD01365921
    • Monoisobutyl phthalate (MiBP)
    • 30833-53-5
    • 2-(Isobutoxycarbonyl)benzoicacid
    • 1,2-Benzenedicarboxylic acid, mono(2-methylpropyl) ester
    • DTXSID5052701
    • 1,2-Benzenedicarboxylic acid, 1-(2-methylpropyl) ester; 1,2-Benzenedicarboxylic acid, mono(2-methylpropyl) ester (9CI); Phthalic acid, monoisobutyl ester (8CI); Monoisobutyl phthalate
    • FT-0672485
    • 1,2-Benzenedicarboxylic Acid 1-(2-Methylpropyl) Ester
    • Phthalic acid, monoisobutyl ester 100 microg/mL in Methyl-tert-butyl ether
    • MDL: MFCD01365921
    • Inchi: 1S/C12H14O4/c1-8(2)7-16-12(15)10-6-4-3-5-9(10)11(13)14/h3-6,8H,7H2,1-2H3,(H,13,14)
    • InChI Key: RZJSUWQGFCHNFS-UHFFFAOYSA-N
    • SMILES: O(C(C1C=CC=CC=1C(=O)O)=O)CC(C)C

Computed Properties

  • Exact Mass: 222.08900
  • Monoisotopic Mass: 222.089
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 260
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 63.6A^2

Experimental Properties

  • Density: 1.0643 (rough estimate)
  • Melting Point: 78-80°C
  • Boiling Point: 283.41°C (rough estimate)
  • Flash Point: 135°C
  • Refractive Index: 1.4560 (estimate)
  • PSA: 63.60000
  • LogP: 2.19760

Monoisobutyl Phthalate Security Information

  • Storage Condition:Please store the product under the recommended conditions in the Certificate of Analysis.

Monoisobutyl Phthalate Customs Data

  • HS CODE:2918990090
  • Customs Data:

    China Customs Code:

    2918990090

    Overview:

    2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Monoisobutyl Phthalate Pricemore >>

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